Cas no 2138217-83-9 ((3,3-Dimethylcyclobutyl)methanesulfonyl fluoride)

• Product Name: (3,3-Dimethylcyclobutyl)methanesulfonyl fluoride
• CAS No: 2138217-83-9
• MF: C₇H₁₃FO₂S
• MW: 180.240324735641
• CID: 5462927
• Update Time: 2023-08-28

(3,3-Dimethylcyclobutyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (3,3-Dimethylcyclobutyl)methanesulfonyl fluoride
• Z2887677886

• Inchi： 1S/C7H13FO2S/c1-7(2)3-6(4-7)5-11(8,9)10/h6H,3-5H2,1-2H3
• InChI Key： QNMQIMYVXLUDMQ-UHFFFAOYSA-N
• SMILES： S(CC1CC(C)(C)C1)(=O)(=O)F

Computed Properties

• Exact Mass: 180.06202899 g/mol
• Monoisotopic Mass: 180.06202899 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 180.24
• XLogP3: 2.1
• Topological Polar Surface Area: 42.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl fluorides